Palmitoleic Acid

• CAS No.: 373-49-9
• Product Name: Palmitoleic Acid
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: (Z)-hexadec-9-enoic acid
• Standard InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7-
• Standard InChIKey: SECPZKHBENQXJG-FPLPWBNLSA-N
• Isomeric SMILES: CCCCCC/C=C\CCCCCCCC(=O)O
• SMILES: CCCCCCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCC=CCCCCCCCC(=O)O
• Appearance: Unit:100 mgSolvent:nonePurity:99%Physical liquid
• Melting Point: -0.1 °C; 0.2 °C; -0.1°C
• Physical Description: OtherSolid, Liquid; Liquid
• Description: cis-9-Palmitoleic acid, also known as palmitoleate or (Z)-9-hexadecenoic acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. cis-9-Palmitoleic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. cis-9-Palmitoleic acid has been found in human skeletal muscle, adipose tissue and prostate tissues, and has also been detected in most biofluids, including blood, feces, urine, and saliva. Within the cell, cis-9-palmitoleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. cis-9-Palmitoleic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, cis-9-palmitoleic acid can be found in a number of food items such as cashew nut, pineapple, safflower, and cloves. This makes cis-9-palmitoleic acid a potential biomarker for the consumption of these food products. cis-9-Palmitoleic acid has been linked to the inborn metabolic disorders including isovaleric acidemia.; Palmitoleic acid is a hexadec-9-enoic acid in which the double bond at position C-9 has cis configuration. It has a role as an EC 3.1.1.1 (carboxylesterase) inhibitor, a Daphnia galeata metabolite, a human blood serum metabolite, an algal metabolite and an Escherichia coli metabolite. It is a conjugate acid of a palmitoleate.
• Synonyms: (9Z)-9-Hexadecenoic Acid; (Z)-9-Hexadecenoic Acid; (Z)-Hexadec-9-enoic Acid; 9-Hexadecenoic Acid; 9-cis-Hexadecenoic Acid; 9Z-Hexadecenoic Acid; C16:1; Oleopalmitic Acid; Zoomeric Acid; cis-9-Hexadecenoic Acid; cis-Palmitoleic Acid; cis-Δ9-Hexadeceno
• Reference: 1. C. Forsythe “Comparison of Low Fat and Low Carbohydrate Dietson Circulating Fatty Acid Composition and Markers of Inflammation” Lipids, Vol. 43pp. 65-77, 20082. F. Paillard et al. “Plasma palmitoleic acid, a product of stearoyl-coA desaturase activity, is an independent marker of triglyceridemia and abdominaladiposity” Nutrition, Metabolism, and Cardiovascular Diseases, Vol. 18(6) pp. 436-440, 20083. M. Yamasaki et al. “Alleviation of the cytotoxic activity induced by trans10, cis-12-conjugated linoleic acid in rat hepatoma dRLh-84 cells by oleic orpalmitoleic acid” Cancer Letters, Vol. 196(2) pp. 187-196, 20034. Z. Yang, H. Miyahara, A. Hatanaka “Chronic administration of palmitoleic acid reduces insulin resistance and hepatic lipid accumulation in KK-Ay Micewith genetic type 2 diabetes” Lipids in Health and Disease, vol. 10 pp. 120, 2011
• PubChem Compound: 445638
• Last Modified: Nov 11 2021